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Compound of Interest

Compound Name: Oligopeptide-74

Cat. No.: B12377039 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

Oligopeptide-74 is a synthetic peptide utilized in cosmetic and research applications. While it

and its degradation products are not classified as toxic, adherence to proper disposal protocols

is a critical component of laboratory safety and environmental responsibility. This guide

provides a procedural, step-by-step approach to the safe handling and disposal of

Oligopeptide-74 waste, ensuring compliance with general laboratory safety standards and

minimizing environmental impact.

Immediate Safety Precautions
Before initiating any disposal procedure, it is imperative to consult your institution's

Environmental Health & Safety (EHS) guidelines. In the absence of specific directives for

Oligopeptide-74, it should be handled with a precautionary approach. Always wear

appropriate Personal Protective Equipment (PPE), including:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat to protect against skin contact.
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Step-by-Step Disposal Procedures for Oligopeptide-
74
The appropriate disposal method for Oligopeptide-74 depends on the form of the waste (solid

or liquid) and the quantity.

1. Liquid Waste (Aqueous Solutions)

For small quantities of aqueous solutions of Oligopeptide-74 (typically < 1 liter), chemical

inactivation followed by drain disposal may be an option, pending institutional approval.

Step 1: Inactivation. In a designated chemical fume hood, inactivate the peptide solution by

adding a 10% bleach solution (to a final concentration of 0.5-1.0% sodium hypochlorite) or 1

M sodium hydroxide (NaOH). Allow the mixture to sit for at least one hour to ensure

complete degradation of the peptide.

Step 2: Neutralization. If a strong acid or base was used for inactivation, neutralize the

solution to a pH between 6.0 and 8.0. This can be achieved by adding a suitable
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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